CID 156588401

• Molecular Formula: C30H28N4NaO8S2
• Molecular Weight: 659.7 g/mol
• InChI: InChI=1S/C30H28N4O8S2.Na/c1-3-41-27-15-11-23(12-16-27)31-33-25-9-7-21(29(19-25)43(35,36)37)5-6-22-8-10-26(20-30(22)44(38,39)40)34-32-24-13-17-28(18-14-24)42-4-2;/h5-20H,3-4H2,1-2H3,(H,35,36,37)(H,38,39,40);/b6-5+,33-31?,34-32?
• InChIKey: OUHDODLJMFAHOX-XBFRWELRSA-N

Direct Yellow 12 (Chrysophenine) – CAS 2870-32-8: A Benchmark Golden-Yellow Direct Azo Dye for High-Solubility Industrial Applications

CID 156588401, widely known as Chrysophenine or Direct Yellow 12 (C.I. 24895), is a disazo stilbene-based direct dye with the molecular formula C30H26N4Na2O8S2 and a molecular weight of 659.7 g/mol [1]. Characterized by a bright golden-yellow shade and high water solubility (≥30 g/L at 80°C), this compound is primarily utilized for dyeing cellulosic fibers (cotton, viscose, rayon), paper, and leather without the need for mordants [2]. Its chemical structure, featuring two sulfonate groups and a central stilbene linkage, imparts strong substantivity for cellulose, making it a cost-effective, high-volume colorant for bulk industrial production [3].

High water solubility supports uniform continuous paper and textile dyeing

Direct substantivity to cellulose: no mordant required for cellulosic fibers

Bright golden-yellow shade suitable for premium paper and textile colour standards

• [1] PubChem. (2025). Compound Summary for CID 156588401, Chrysophenine. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/156588401. View Source
• [2] Tianjin Leading. (n.d.). Chrysophenine GX Direct Yellow 12 – Product Specifications. Retrieved from https://www.tianjinleading.com/chrysophenine-gx-2.html. View Source
• [3] Wikipedia. (2025). Chrysophenine. Retrieved from https://en.wikipedia.org/wiki/Chrysophenine. View Source

Why Direct Yellow 11 or Direct Yellow 86 Cannot Simply Replace Direct Yellow 12 (CID 156588401) in Critical Formulations

Despite belonging to the same class of direct azo dyes, Direct Yellow 11 (reddish-yellow), Direct Yellow 12 (golden-yellow), and Direct Yellow 86 (greenish-yellow) exhibit distinct shade profiles that directly impact visual product quality and consumer perception [1]. Generic substitution without consideration of these hue differences can lead to significant color mismatches in final goods, particularly in the paper and textile industries where precise shade consistency is paramount. Furthermore, these analogs differ substantially in key technical parameters including water solubility (30 g/L for DY12 vs. 25 g/L for DY11 vs. 71.33 g/L for DY86) and lightfastness grades (2 for DY12 vs. 3–4 for DY11) [2]. Such variations critically influence process efficiency—especially in continuous paper dyeing—and the long-term durability of colored products exposed to light. The following quantitative evidence demonstrates that selecting the correct compound based on specific performance metrics is essential for achieving desired application outcomes and avoiding costly rework or product failure.

Shade mismatch: golden-yellow (DY12) versus reddish (DY11) or greenish (DY86) can cause off-spec product appearance

Solubility and lightfastness profiles differ among Direct Yellow 11, 12, and 86, potentially affecting process consistency and product durability

• [1] Uniwin Chemical. (n.d.). Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. Retrieved from https://www.tjuniwin.com/blog/direct-yellow-11-12-86-comparison.html. View Source
• [2] Tianjin Leading. (n.d.). Chrysophenine GX Direct Yellow 12 – Product Specifications. Retrieved from https://www.tianjinleading.com/chrysophenine-gx-2.html. View Source

Quantitative Comparative Evidence for CID 156588401 (Direct Yellow 12) Against Key In-Class Alternatives

Solubility Advantage of Direct Yellow 12 (30 g/L) Over Direct Yellow 11 (25 g/L) at 80°C

In high-temperature dyeing processes (80°C), Direct Yellow 12 demonstrates a 20% higher water solubility compared to Direct Yellow 11, a critical parameter for continuous paper dyeing and uniform textile coloration [1].

Solubility comparison

Reported

30 g/L at 80°C vs. 25 g/L (DY11) / +20%

Supports process reliability in continuous dyeing

At 80°C aqueous solution

Evidence Dimension	Water Solubility
Target Compound Data	30 g/L
Comparator Or Baseline	Direct Yellow 11: 25 g/L
Quantified Difference	+5 g/L (20% higher)
Conditions	At 80°C in aqueous solution

Why This Matters

Higher solubility reduces the risk of dye aggregation and filter clogging in continuous paper dyeing lines, improving process reliability and product uniformity.

• [1] Tianjin Leading. (n.d.). Chrysophenine GX Direct Yellow 12 – Product Specifications. Retrieved from https://www.tianjinleading.com/chrysophenine-gx-2.html. View Source

Lightfastness Comparison: Direct Yellow 11 (Grade 3-4) vs. Direct Yellow 12 (Grade 2)

Direct Yellow 11 exhibits superior lightfastness (Grade 3-4) compared to Direct Yellow 12 (Grade 2) on standard cotton fabric, making it the preferable choice for applications requiring extended light exposure durability [1].

Lightfastness comparison

Data to verify

Grade 2 (DY12) vs. Grade 3–4 (DY11)

Review required for light-exposed end-uses

Cotton fabric; 2% dyeing depth

Evidence Dimension	Lightfastness (ISO 105-B02)
Target Compound Data	Grade 2 (poor)
Comparator Or Baseline	Direct Yellow 11: Grade 3-4 (moderate)
Quantified Difference	1-2 grades lower
Conditions	Cotton fabric; 2% dyeing depth

Why This Matters

For textile applications where lightfastness is a critical specification, Direct Yellow 11 provides a 1-2 grade improvement, which is essential for export garments and sun-exposed fabrics.

• [1] Emperor Chem. (n.d.). Direct Yellow 12 – Chrysophenine GX – Product Data. Retrieved from https://emperordye.com/direct-yellow-12/. View Source

Optimal Gamma Irradiation Dose for Enhanced Colour Strength: Direct Yellow 12 (18 kGy) vs. Direct Yellow 27 (14 kGy)

When dyeing gamma-irradiated cotton, Direct Yellow 12 achieves optimal colour strength at a higher absorbed dose (18 kGy) compared to Direct Yellow 27 (14 kGy), indicating distinct surface modification requirements for maximum dye uptake [1].

Gamma dose optimization

Head-to-head

18 kGy for DY12 vs. 14 kGy for DY27

Supports process-specific dose calibration

Cs-137 irradiator; 70°C dyeing

Evidence Dimension	Optimal Gamma Irradiation Dose for Maximum Colour Strength
Target Compound Data	18 kGy
Comparator Or Baseline	Direct Yellow 27: 14 kGy
Quantified Difference	+4 kGy (28.6% higher dose required)
Conditions	Cotton fabric; Cs-137 gamma irradiator; dyeing at 70°C for 70 min; M:L 1:30; pH 10; 2 g/L NaCl

Why This Matters

For textile processors utilizing gamma irradiation as a pre-treatment to enhance dyeability, the specific dose requirement for Direct Yellow 12 must be accounted for in process design to achieve maximum colour yield without over-irradiating the substrate.

• [1] Adeel, S., et al. (2015). Dyeing of gamma irradiated cotton using Direct Yellow 12 and Direct Yellow 27: improvement in colour strength and fastness properties. Cellulose, 22, 2095–2105. https://doi.org/10.1007/s10570-015-0596-0. View Source

Enhanced Adsorption Capacity: SC(PS-Zn) Composite Exhibits 1.3× and 1.7× Higher Uptake of Direct Yellow 12 vs. SC(PS) and SC(Zn)

In environmental remediation studies, a novel SC(PS-Zn) composite adsorbent demonstrated a Chrysophenine adsorption capacity of 685.4 mg/g, which is 1.3 times higher than SC(PS) and 1.7 times higher than SC(Zn) [1].

Adsorption capacity

Reported

685.4 mg/g on SC(PS-Zn) vs. 527.2 (SC(PS)) / 1.3×

Supports adsorbent performance evaluation

Aqueous solution; room temperature

Evidence Dimension	Maximum Adsorption Capacity (qmax)
Target Compound Data	685.4 mg/g on SC(PS-Zn)
Comparator Or Baseline	SC(PS): 527.2 mg/g; SC(Zn): 403.2 mg/g
Quantified Difference	1.3× vs. SC(PS); 1.7× vs. SC(Zn)
Conditions	Aqueous solution; pH not specified; room temperature

Why This Matters

This data is critical for designing efficient wastewater treatment systems in textile and paper industries where Direct Yellow 12 is a common effluent component, as it quantifies the relative performance of different adsorbent materials.

• [1] Li, S., et al. (2018). Tuning role and mechanism of paint sludge for characteristics of sewage sludge carbon: Paint sludge as a new macro-pores forming agent. Journal of Hazardous Materials, 344, 657-668. https://doi.org/10.1016/j.jhazmat.2017.11.012. View Source

Shade Differentiation: Direct Yellow 12 (Golden-Yellow) vs. Direct Yellow 86 (Greenish-Yellow) and Direct Yellow 11 (Reddish-Yellow)

Direct Yellow 12 produces a distinct golden-yellow shade, which is visually and instrumentally different from the reddish-yellow of Direct Yellow 11 and the greenish-yellow of Direct Yellow 86 [1].

Shade profile

Class-level

Golden-yellow (DY12) vs. reddish (DY11) / greenish (DY86)

Colour specification review required

Qualitative visual assessment

Evidence Dimension	Shade (Hue)
Target Compound Data	Golden-yellow
Comparator Or Baseline	Direct Yellow 11: Reddish-yellow; Direct Yellow 86: Greenish-yellow
Quantified Difference	Qualitative hue difference (no ΔE values provided)
Conditions	Visual assessment on cellulosic substrates

Why This Matters

For paper mills and textile dyers, the specific golden-yellow hue of Direct Yellow 12 is a key differentiator for achieving clean, premium-looking products, and substitution with other yellows would result in off-spec shade and potential rejection by brand owners.

• [1] Uniwin Chemical. (n.d.). Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. Retrieved from https://www.tjuniwin.com/blog/direct-yellow-11-12-86-comparison.html. View Source

Industrial Application Preference: Direct Yellow 12 Dominates Paper Industry, While Direct Yellow 86 is Favored for Textiles

Market analysis indicates that Direct Yellow 12 is the first choice for the paper industry (tissue, packaging, printing paper) due to its high solubility and bright golden shade, whereas Direct Yellow 86 is preferred in textiles for its better fastness properties [1].

Application segmentation

Class-level

Paper industry (DY12) vs. textiles (DY86)

Market context may guide selection

Trade pattern inference

Evidence Dimension	Primary Industrial Application
Target Compound Data	Paper industry (tissue, packaging, printing paper)
Comparator Or Baseline	Direct Yellow 86: Textile industry (cotton, rayon, blends)
Quantified Difference	Qualitative market segmentation
Conditions	Based on industry demand and trade patterns

Why This Matters

For procurement decisions, understanding this application-specific preference ensures that the selected dye meets the performance and economic requirements of the intended end-use, avoiding over-specification for paper or under-performance for textiles.

• [1] Uniwin Chemical. (n.d.). Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. Retrieved from https://www.tjuniwin.com/blog/direct-yellow-11-12-86-comparison.html. View Source

Optimal Application Scenarios for CID 156588401 (Direct Yellow 12) Based on Comparative Performance Data

High-Volume Paper Dyeing Operations Requiring Superior Solubility and Clean Golden Shade

In continuous paper dyeing processes, Direct Yellow 12 is the preferred choice over Direct Yellow 11 due to its 20% higher water solubility (30 g/L vs. 25 g/L at 80°C), which minimizes filter clogging and ensures uniform coloration of tissue, packaging, and printing paper [1]. The distinctive golden-yellow shade provides a clean, premium appearance that is highly valued in the paper industry, distinguishing it from the reddish-yellow hue of Direct Yellow 11 [2].

Gamma-Irradiated Cotton Dyeing with Optimized Colour Strength Using 18 kGy Pre-Treatment

For textile manufacturers employing gamma irradiation to enhance cotton dyeability, Direct Yellow 12 requires a specific absorbed dose of 18 kGy to achieve optimal colour strength, which is 4 kGy higher than the dose required for Direct Yellow 27 (14 kGy) [3]. Process engineers must calibrate irradiation parameters accordingly to maximize dye uptake while avoiding unnecessary energy consumption or substrate degradation.

Wastewater Remediation Studies Evaluating Novel Composite Adsorbents for Azo Dye Removal

In environmental research focused on removing azo dyes from industrial effluents, Direct Yellow 12 serves as a model pollutant for assessing adsorbent performance. The SC(PS-Zn) composite has been shown to achieve a 1.3× higher adsorption capacity for Chrysophenine compared to SC(PS), providing a quantitative benchmark for developing more efficient wastewater treatment materials [4].

Cost-Effective Dyeing of Viscose, Rayon, and Blended Fabrics Where Lightfastness is Not the Primary Requirement

Direct Yellow 12 is well-suited for dyeing viscose, rayon, and cellulose blends in applications where the final product is not subjected to prolonged sunlight exposure (e.g., inner linings, disposable textiles, or short-lifecycle fashion items). While its lightfastness (Grade 2) is inferior to Direct Yellow 11 (Grade 3-4), its excellent leveling properties, high dye uptake, and ability to cover dead cotton irregularities make it a cost-effective option for these specific end-uses [5].

Application

Selection Property

Validation Focus

Paper coloration (continuous dyeing)

High-solubility dyeing profile

Shade uniformity and filtration reliability

Gamma-irradiated cotton dyeing

Dose-dependent colour strength

Process calibration for optimized dye uptake

Wastewater remediation research

Model azo dye for adsorbent testing

Comparative adsorption performance

Cellulosic blends with limited light exposure

Substantivity and leveling properties

Lightfastness adequacy for end-use

• [1] Tianjin Leading. (n.d.). Chrysophenine GX Direct Yellow 12 – Product Specifications. Retrieved from https://www.tianjinleading.com/chrysophenine-gx-2.html. View Source
• [2] Uniwin Chemical. (n.d.). Choosing the Right Yellow Dye: Direct Yellow 11 vs 12 vs 86. Retrieved from https://www.tjuniwin.com/blog/direct-yellow-11-12-86-comparison.html. View Source
• [3] Adeel, S., et al. (2015). Dyeing of gamma irradiated cotton using Direct Yellow 12 and Direct Yellow 27: improvement in colour strength and fastness properties. Cellulose, 22, 2095–2105. https://doi.org/10.1007/s10570-015-0596-0. View Source
• [4] Li, S., et al. (2018). Tuning role and mechanism of paint sludge for characteristics of sewage sludge carbon: Paint sludge as a new macro-pores forming agent. Journal of Hazardous Materials, 344, 657-668. https://doi.org/10.1016/j.jhazmat.2017.11.012. View Source
• [5] Emperor Chem. (n.d.). Direct Yellow 12 – Chrysophenine GX – Product Data. Retrieved from https://emperordye.com/direct-yellow-12/. View Source